Cas no 2229266-43-5 (2-(1,3-oxazol-5-yl)ethane-1-thiol)

• Product Name: 2-(1,3-oxazol-5-yl)ethane-1-thiol
• CAS No: 2229266-43-5
• MF: C₅H₇NOS
• MW: 129.180179834366
• CID: 6415683
• PubChem ID: 165964631
• Update Time: 2025-06-13

2-(1,3-oxazol-5-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-oxazol-5-yl)ethane-1-thiol
• EN300-1781286
• 2229266-43-5

• Inchi： 1S/C5H7NOS/c8-2-1-5-3-6-4-7-5/h3-4,8H,1-2H2
• InChI Key： QNRCXUMQPNDGGA-UHFFFAOYSA-N
• SMILES： SCCC1=CN=CO1

Computed Properties

• Exact Mass: 129.02483502g/mol
• Monoisotopic Mass: 129.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 69.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 27Ų

Additional information on 2-(1,3-oxazol-5-yl)ethane-1-thiol

Introduction to 2-(1,3-oxazol-5-yl)ethane-1-thiol (CAS No. 2229266-43-5)

2-(1,3-oxazol-5-yl)ethane-1-thiol, with the CAS number 2229266-43-5, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thioethers, which are known for their reactivity and biological activity.

The molecular formula of 2-(1,3-oxazol-5-yl)ethane-1-thiol is C₇H₉NO₂S, and it has a molecular weight of approximately 167.19 g/mol. The compound features a 1,3-oxazole ring attached to an ethanethiol moiety, which imparts specific chemical properties and reactivity patterns. The presence of the thiol group (-SH) makes it highly reactive and capable of forming disulfide bonds, which are crucial in many biological processes.

In the context of medicinal chemistry, 2-(1,3-oxazol-5-yl)ethane-1-thiol has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, which are key enzymes involved in signal transduction pathways and are often implicated in diseases such as cancer and neurodegenerative disorders.

The synthetic accessibility of 2-(1,3-oxazol-5-yl)ethane-1-thiol is another factor contributing to its appeal in pharmaceutical research. Several synthetic routes have been reported in the literature, allowing for the efficient production of this compound and its derivatives. One notable method involves the reaction of 5-bromomethyl-1,3-oxazole with sodium thioacetate followed by deprotection to yield the desired thiol. This synthetic flexibility enables researchers to modify the structure and optimize its pharmacological properties.

Beyond its potential as a drug candidate, 2-(1,3-oxazol-5-yl)ethane-1-thiol has also found applications in other areas of chemistry. For example, it can serve as a building block for the synthesis of more complex molecules with diverse functionalities. Its reactivity with various electrophiles makes it a valuable intermediate in organic synthesis, particularly in the development of new materials and catalysts.

In terms of safety and handling, while specific guidelines may vary depending on local regulations and institutional protocols, it is generally recommended to handle 2-(1,3-oxazol-5-yl)ethane-1-thiol with appropriate personal protective equipment (PPE) due to its reactivity and potential for forming disulfide bonds. Storage conditions should be carefully controlled to prevent degradation or unwanted reactions.

The ongoing research into the properties and applications of 2-(1,3-oxazol-5-yl)ethane-1-thiol (CAS No. 2229266-43-5) continues to expand our understanding of this compound's potential. As new studies emerge, it is likely that additional uses and benefits will be discovered, further solidifying its importance in the field of medicinal chemistry and beyond.